Cas no 4949-85-3 (1-(2,5-Dichlorophenyl)-2-thiourea)

1-(2,5-Dichlorophenyl)-2-thiourea is a thiourea derivative characterized by the presence of dichlorophenyl and thiourea functional groups. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its role as a versatile intermediate. Its structural features, including the electron-withdrawing chlorine substituents, enhance reactivity in nucleophilic substitution and condensation reactions. The thiourea moiety further contributes to its utility in metal coordination and catalysis. With high purity and stability under standard conditions, it is suitable for precise laboratory applications. Researchers value this compound for its consistent performance in synthesizing heterocyclic compounds and as a precursor in medicinal chemistry studies. Proper handling and storage are recommended to maintain its integrity.
1-(2,5-Dichlorophenyl)-2-thiourea structure
4949-85-3 structure
Product Name:1-(2,5-Dichlorophenyl)-2-thiourea
CAS No:4949-85-3
MF:C7H6Cl2N2S
MW:221.106937885284
MDL:MFCD00041154
CID:85189
PubChem ID:2731095
Update Time:2025-06-07

1-(2,5-Dichlorophenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dichlorophenylthiourea
    • 1-(2,5-Dichlorophenyl)-2-thiourea
    • (2,5-dichlorophenyl)thiourea
    • (2,5-Dichloro-phenyl)-thiourea
    • 1-(2,5-Dichlorophenyl)thiourea
    • N-(2,5-Dichlorophenyl)thiourea
    • Thiourea, (2,5-dichlorophenyl)- (9CI)
    • NSC-635820
    • CHEMBL1423776
    • MLS000861651
    • FS-4654
    • 2,5-Dichlorophenyl thiourea
    • NSC635820
    • Maybridge1_007198
    • HMS2809K15
    • SCHEMBL9711092
    • EN300-87362
    • S 02620
    • D95702
    • SCHEMBL2588962
    • NCGC00246693-01
    • NCI60_011914
    • CCG-237128
    • Urea, 1-(2,5-dichlorophenyl)-2-thio-
    • DTXSID80197801
    • Thiourea, (2,5-dichlorophenyl)-
    • MFCD00041154
    • NSC 635820
    • AKOS009140720
    • HMS561P04
    • XQ9G7RH7MK
    • CS-0140341
    • FT-0610327
    • SMR000460435
    • 4949-85-3
    • BRN 2212146
    • BBL023429
    • STL294818
    • MDL： MFCD00041154
    • Inchi： 1S/C7H6Cl2N2S/c8-4-1-2-5(9)6(3-4)11-7(10)12/h1-3H,(H3,10,11,12)
    • InChI Key： UQCOANNCPUOZNW-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1NC(N)=S)Cl
    • BRN： 2212146

Computed Properties

  • Exact Mass: 219.96300
  • Monoisotopic Mass: 219.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 70.1A^2

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.563
  • Melting Point: 193-194°C
  • Boiling Point: 317.4°C at 760 mmHg
  • Flash Point: 145.8°C
  • Refractive Index: 1.73
  • PSA: 70.14000
  • LogP: 3.42220
  • Solubility: Uncertain

1-(2,5-Dichlorophenyl)-2-thiourea Security Information

1-(2,5-Dichlorophenyl)-2-thiourea Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-(2,5-Dichlorophenyl)-2-thiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019121145-25g
1-(2,5-Dichlorophenyl)thiourea
 4949-85-3 95%
25g
 $235.33 2023-09-01
Chemenu
CM193518-100g
1-(2,5-Dichlorophenyl)-2-thiourea
 4949-85-3 95%
100g
 $597 2021-06-16
Fluorochem
018544-5g
1-(2,5-Dichlorophenyl)-2-thiourea
 4949-85-3 95+%
5g
 ￡60.00 2022-03-01
Fluorochem
018544-1g
1-(2,5-Dichlorophenyl)-2-thiourea
 4949-85-3 95+%
1g
 ￡16.00 2022-03-01
Chemenu
CM193518-100g
1-(2,5-Dichlorophenyl)-2-thiourea
 4949-85-3 95%
100g
 $597 2022-06-11
Ambeed
A430115-1g
1-(2,5-Dichlorophenyl)thiourea
 4949-85-3 97%
1g
 $5.0 2025-02-21
Ambeed
A430115-5g
1-(2,5-Dichlorophenyl)thiourea
 4949-85-3 97%
5g
 $16.0 2025-02-21
Ambeed
A430115-10g
1-(2,5-Dichlorophenyl)thiourea
 4949-85-3 95%
10g
 $52.00 2022-05-17
Ambeed
A430115-25g
1-(2,5-Dichlorophenyl)thiourea
 4949-85-3 97%
25g
 $50.0 2025-02-21
TRC
D048195-1g
1-(2,5-Dichlorophenyl)-2-thiourea
 4949-85-3
1g
 $ 45.00 2022-06-06

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